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Compound of Interest

Compound Name: L-Allono-1,4-lactone

Cat. No.: B117819 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of L-Allono-1,4-lactone, a biochemical used in proteomics research.[1] While specific

safety data sheets for L-Allono-1,4-lactone are not readily available, data from structurally

similar and non-hazardous lactones, such as Gluconolactone and L-Mannono-1,4-lactone, can

provide guidance on safe handling and disposal practices.[2][3][4]

Chemical and Physical Properties
Understanding the properties of L-Allono-1,4-lactone is the first step in safe handling. The

following table summarizes key quantitative data for L-Allono-1,4-lactone and a related, well-

documented compound, Gluconolactone.
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Property L-Allono-1,4-lactone
Gluconolactone (D-
Glucono-δ-lactone)

CAS Number 78184-43-7[1][5] 90-80-2[2][3]

Molecular Formula C₆H₁₀O₆[1][5] C₆H₁₀O₆[3]

Molecular Weight 178.14 g/mol [1][5] 178.14 g/mol [3]

Appearance
Not specified; likely a white

solid
White crystalline solid[3]

Melting Point Not specified 155°C / 311°F[3]

Solubility
Not specified; likely soluble in

water
Soluble in water[6]

pH Not specified 2.5 - 3.6[3]

Experimental Protocols: Disposal Procedures
The following step-by-step protocol outlines the recommended procedure for the disposal of L-
Allono-1,4-lactone. This protocol is based on best practices for non-hazardous chemical

waste disposal.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.[7]

2. Spill Management:

In case of a spill, avoid dust formation.[4]

For small spills, gently sweep the solid material into a designated waste container.

For larger spills, cover with an inert absorbent material and then collect for disposal.

Ensure adequate ventilation in the spill area.[3]
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3. Waste Collection and Storage:

Collect waste L-Allono-1,4-lactone in a clearly labeled, sealed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[3]

4. Disposal Method:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental regulations.

Do not dispose of down the drain unless explicitly permitted by local ordinances for non-

hazardous materials.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal procedures.

5. Decontamination:

Thoroughly wash hands with soap and water after handling the chemical.[2]

Clean any contaminated surfaces with an appropriate solvent and then wash with soap and

water.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of L-Allono-1,4-lactone.
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Start: L-Allono-1,4-lactone for Disposal

Consult Institutional Chemical Hygiene Plan and SDS for Similar Compounds

Is the substance classified as hazardous?

Follow Non-Hazardous Waste Protocol

No

Follow Hazardous Chemical Waste Protocol

Yes

Check local regulations for sewer disposal of non-hazardous waste

Collect in a Labeled, Sealed Container

Contact Environmental Health & Safety (EHS) for Pickup

Dispose as solid waste via EHS

Not Permitted

Dispose down the drain with copious amounts of water

Permitted

End: Disposal Complete

Click to download full resolution via product page

Disposal decision workflow for L-Allono-1,4-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b117819?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/l-allono-1-4-lactone-78184-43-7
https://www.sigmaaldrich.com/HK/en/sds/sial/g2164?userType=undefined
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.echemi.com/sds/l-mannono-1-4-lactone-pd180521121048.html
https://www.usbio.net/molecular-biology/164608/l-allono-14-lactone
https://chembk.com/en/chem/D-Allono-1,4-lactone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15983~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2004:08:41~~D-(-
https://www.benchchem.com/product/b117819#l-allono-1-4-lactone-proper-disposal-procedures
https://www.benchchem.com/product/b117819#l-allono-1-4-lactone-proper-disposal-procedures
https://www.benchchem.com/product/b117819#l-allono-1-4-lactone-proper-disposal-procedures
https://www.benchchem.com/product/b117819#l-allono-1-4-lactone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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